Cas no 1785-09-7 (2,7-dibromo-9H-fluoren-4-amine)

2,7-Dibromo-9H-fluoren-4-amine is a brominated fluorene derivative with a reactive amine group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of conjugated polymers, organic semiconductors, and fluorescent dyes. The dibromo substitution at the 2,7-positions enhances its utility in cross-coupling reactions, such as Suzuki or Stille couplings, enabling precise structural modifications. The amine functionality further allows for derivatization, facilitating the introduction of additional functional groups. Its rigid fluorene backbone contributes to thermal and chemical stability, making it suitable for high-performance materials. This compound is valued for its synthetic flexibility and potential applications in optoelectronic devices.

2,7-dibromo-9H-fluoren-4-amine structure

1785-09-7 structure

Product Name:2,7-dibromo-9H-fluoren-4-amine

CAS No:1785-09-7

MF:C₁₃H₉Br₂N

MW:339.025261640549

CID:906642

PubChem ID:15697

Update Time:2025-06-06

2,7-dibromo-9H-fluoren-4-amine Chemical and Physical Properties

Names and Identifiers

- 2,7-dibromo-9H-fluoren-4-amine
- 3-12-00-03297 (Beilstein Handbook Reference)
- DTXSID60170490
- BRN 2729752
- BS-21844
- FLUOREN-4-AMINE, 2,7-DIBROMO-
- NSC-91426
- NSC 91426
- UNII-Y6N4Y2DN2X
- 1785-09-7
- NSC91426
- Fluoren-4-amine,7-dibromo-
- 9H-Fluoren-4-amine, 2,7-dibromo-
- NCIOpen2_009742
- 2,7-Dibromo-4-fluorenamine
- Y6N4Y2DN2X
- DS-012649
- SCHEMBL24173294
- Inchi： 1S/C13H9Br2N/c14-9-1-2-11-7(4-9)3-8-5-10(15)6-12(16)13(8)11/h1-2,4-6H,3,16H2
- InChI Key： ZCRGFCZFXXGGDT-UHFFFAOYSA-N
- SMILES： BrC1C=C(C2C3C=CC(=CC=3CC=2C=1)Br)N

Computed Properties

Exact Mass: 336.91017
Monoisotopic Mass: 336.91017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 26Å²

Experimental Properties

PSA: 26.02

2,7-dibromo-9H-fluoren-4-amine Pricemore >>

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